Cas no 2098033-37-3 (Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride)

• Product Name: Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride
• CAS No: 2098033-37-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5043406
• Update Time: 2025-05-19

Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• spiro[chromane-2,4'-piperidin]-6-ol hydrochloride
• Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride

• Inchi： 1S/C13H17NO2.ClH/c15-11-1-2-12-10(9-11)3-4-13(16-12)5-7-14-8-6-13;/h1-2,9,14-15H,3-8H2;1H
• InChI Key： MSUFBZXEIGBFCL-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2CCC21CCNCC2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 250
• Topological Polar Surface Area: 41.5

Additional information on Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride

Spiro[chromane-2,4'-piperidin]-6-ol Hydrochloride: A Comprehensive Overview

Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride (CAS No. 2098033-37-3) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiro structure, which consists of a chromane ring fused to a piperidine ring. The presence of the hydroxyl group at the 6-position and the hydrochloride counterion further adds to its structural complexity and functional diversity. Recent studies have highlighted its potential as a versatile building block in drug discovery and materials science.

The spiro structure of Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride plays a pivotal role in its chemical properties. The chromane moiety, which is a benzopyran derivative, contributes aromatic stability and potential for conjugation. On the other hand, the piperidine ring introduces nitrogen into the structure, enhancing its ability to form hydrogen bonds and participate in various chemical reactions. This combination makes the compound highly amenable to functionalization, enabling researchers to explore its applications in diverse areas such as catalysis, drug delivery systems, and bioactive molecule synthesis.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. Researchers have also explored the use of organocatalysts to enhance the selectivity and sustainability of the synthesis process. These developments underscore the growing interest in this compound as a valuable intermediate in organic synthesis.

In terms of pharmacological activity, Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride has shown promising results in preclinical studies. Its ability to modulate key cellular pathways makes it a potential candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions. For instance, recent studies have demonstrated its anti-inflammatory properties through inhibition of cyclooxygenase enzymes. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system-related therapies.

The versatility of Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride extends beyond pharmacology into materials science. Its unique structure allows for the formation of self-assembled monolayers and supramolecular complexes, which are valuable in nanotechnology applications. Researchers are actively exploring its use as a precursor for constructing advanced materials with tailored optical and electronic properties.

Looking ahead, Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride presents numerous opportunities for further research and development. Collaborative efforts between chemists and biologists are expected to unlock new insights into its biological mechanisms and therapeutic potentials. Moreover, advancements in computational chemistry are likely to aid in optimizing its synthesis pathways and predicting its interactions with biological systems.

In conclusion, Spiro[chromane-2,4'-piperidin]-6-ol hydrochloride (CAS No. 2098033-37-3) stands out as a multifaceted compound with vast potential across various scientific domains. Its spiro structure not only imparts unique chemical properties but also serves as a foundation for innovative applications in drug discovery and materials science. As research continues to unfold, this compound is poised to make significant contributions to both academic and industrial sectors.